N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2-nitrophenoxy)acetamide

Specification

• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2-nitrophenoxy)acetamide
• Standard InChI: InChI=1S/C16H13N3O4S/c17-8-11-10-4-3-7-14(10)24-16(11)18-15(20)9-23-13-6-2-1-5-12(13)19(21)22/h1-2,5-6H,3-4,7,9H2,(H,18,20)
• Standard InChI Key: PURHFQAJMLZTHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]

Introduction

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2-nitrophenoxy)acetamide is a synthetic organic compound characterized by its unique structural features, which include a cyclopentathiophene core and a nitrophenoxy group. This compound is of interest in medicinal chemistry and material science due to its potential reactivity and biological activity.

Chemical Identifiers

Property	Value
Molecular Formula	Not explicitly provided
Molecular Weight	Approximately 302.35 g/mol
CAS Number	Incorrectly associated with 924099-53-6 in some sources
Functional Groups	Cyano, Nitrophenoxy, Acetamide

Synthesis

The synthesis of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2-nitrophenoxy)acetamide typically involves several steps, which may vary depending on specific reagents and conditions used in the laboratory. The synthesis often starts with the preparation of the cyclopentathiophene core, followed by the introduction of the cyano and nitrophenoxy groups.

Chemical Reactivity

The chemical reactivity of this compound can be attributed to its functional groups:

• Cyano Group: Known for its ability to participate in nucleophilic addition reactions.

• Nitrophenoxy Group: Can undergo electrophilic substitution reactions.

• Acetamide Functional Group: May engage in acylation or hydrolysis reactions under certain conditions.

These characteristics suggest that this compound could serve as a versatile intermediate in organic synthesis.

Potential Applications

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(2-nitrophenoxy)acetamide has potential applications in various fields, including medicinal chemistry and material science. Interaction studies involving this compound are crucial for understanding its biological mechanisms.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
2-Chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)acetamide	Chlorine substituent	Increased reactivity due to chlorine
N-(3-Cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(methyl(1-phenylethyl)amino)acetamide	Methyl(1-phenylethyl)amino group	Potentially enhanced biological activity
4-Chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-nitro-benzamide	Nitrobenzamide group	Different electronic properties due to nitro group